Cas no 1179076-81-3 (N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide)

N-Ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide is a specialized sulfonamide derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a methanesulfonamide core modified with ethyl and isopropylamino propyl substituents, offering unique steric and electronic properties. This compound may serve as an intermediate in the development of bioactive molecules, leveraging its sulfonamide group for enhanced binding interactions. The presence of both ethyl and isopropyl moieties could contribute to improved solubility and metabolic stability. Its synthetic versatility makes it suitable for further functionalization, enabling tailored modifications for specific research or industrial applications. Handling should adhere to standard safety protocols for sulfonamide derivatives.
N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide structure
1179076-81-3 structure
Product name:N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide
CAS No:1179076-81-3
MF:C9H22N2O2S
MW:222.348181247711
CID:5186736
PubChem ID:61013539

N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-Ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
    • n-Ethyl-N-(3-(isopropylamino)propyl)methanesulfonamide
    • Methanesulfonamide, N-ethyl-N-[3-[(1-methylethyl)amino]propyl]-
    • N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide
    • Inchi: 1S/C9H22N2O2S/c1-5-11(14(4,12)13)8-6-7-10-9(2)3/h9-10H,5-8H2,1-4H3
    • InChI Key: CZDIPIBXEJDNEU-UHFFFAOYSA-N
    • SMILES: S(C)(N(CC)CCCNC(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 232
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.8

N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-167563-0.1g
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3
0.1g
$553.0 2023-09-20
Enamine
EN300-167563-0.05g
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3
0.05g
$528.0 2023-09-20
Enamine
EN300-167563-1.0g
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3
1g
$728.0 2023-05-26
Enamine
EN300-167563-5g
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3
5g
$1821.0 2023-09-20
Enamine
EN300-167563-10g
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3
10g
$2701.0 2023-09-20
Enamine
EN300-167563-1g
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3
1g
$628.0 2023-09-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1374408-500mg
n-Ethyl-N-(3-(isopropylamino)propyl)methanesulfonamide
1179076-81-3 95%
500mg
¥18867.00 2024-08-09
Enamine
EN300-167563-0.25g
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3
0.25g
$579.0 2023-09-20
Enamine
EN300-167563-0.5g
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3
0.5g
$603.0 2023-09-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01002017-5g
N-Ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
1179076-81-3 95%
5g
¥9352.0 2023-04-05

Additional information on N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide

Comprehensive Analysis of N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide (CAS No. 1179076-81-3): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide (CAS No. 1179076-81-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often abbreviated for convenience in industrial settings, belongs to the sulfonamide class, which is widely recognized for its role in pharmaceuticals, agrochemicals, and material science. The methanesulfonamide moiety, combined with the ethyl and isopropyl functional groups, imparts distinct chemical properties that make it valuable for researchers and manufacturers alike.

One of the most frequently searched questions about this compound revolves around its synthesis pathway and reactivity. The presence of both amine and sulfonamide groups allows for diverse chemical modifications, enabling its use as an intermediate in drug discovery. Recent studies highlight its potential in kinase inhibitor development, a hot topic in oncology research. Additionally, its solubility profile and thermal stability are often queried by formulators seeking to optimize performance in high-temperature applications.

The CAS No. 1179076-81-3 is particularly notable for its bioavailability-enhancing properties, a feature increasingly demanded in modern pharmaceutical formulations. Industry forums frequently discuss its role in improving drug delivery systems, especially for poorly soluble active ingredients. This aligns with the growing trend of green chemistry, as researchers explore ways to reduce organic solvent usage during synthesis. Environmental considerations have also led to inquiries about its biodegradability and ecotoxicological profile, reflecting the market's shift toward sustainable chemicals.

From a commercial perspective, suppliers of N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide emphasize its high purity grades (≥98%) for research purposes. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, addressing quality concerns raised by procurement specialists. The compound's storage conditions (typically 2-8°C under inert atmosphere) and shelf life are other practical aspects frequently searched in technical databases.

Emerging applications in electronic materials have further expanded interest in this sulfonamide derivative. Its potential as a dielectric layer modifier in flexible electronics resonates with advancements in wearable technology. Patent analyses reveal innovative uses in photoactive polymers, coinciding with the surge in renewable energy research. Such interdisciplinary relevance makes CAS No. 1179076-81-3 a recurring subject in scientific literature and patent filings.

Safety data sheets (SDS) for this compound consistently highlight its low acute toxicity profile, a critical factor for occupational health compliance. However, proper personal protective equipment (PPE) including gloves and goggles remains recommended during handling—a precautionary measure aligned with global laboratory safety standards. These operational details are commonly sought after by EHS (Environment, Health, and Safety) professionals.

Market analysts observe growing demand for N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide across Asia-Pacific research hubs, particularly in contract research organizations (CROs) specializing in medicinal chemistry. The compound's cost-effectiveness compared to analogous structures contributes to its procurement popularity. Supply chain stakeholders frequently inquire about bulk manufacturing capabilities and regulatory documentation support, reflecting the chemical industry's emphasis on compliance transparency.

In academic circles, the compound's crystallographic data and conformational analysis have become subjects of computational chemistry studies. Molecular modeling approaches using DFT calculations help predict its behavior in complex systems—an area gaining traction in AI-assisted drug design. These cutting-edge applications position CAS No. 1179076-81-3 at the intersection of traditional chemistry and digital innovation.

Quality control protocols for this sulfonamide derivative typically specify residual solvent limits and heavy metal content thresholds, addressing purity concerns in sensitive applications. Analytical method development for its quantification—often involving UPLC-MS—features prominently in method validation discussions. Such technical specifications are crucial for meeting pharmacopeial standards when used in regulated industries.

The future trajectory of N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide appears closely tied to advancements in targeted therapeutics and smart materials. Its molecular architecture offers ample opportunities for structure-activity relationship (SAR) studies, particularly in modulating enzyme inhibition profiles. As the scientific community continues to explore its potential, this compound remains a compelling subject for both industrial applications and fundamental research.

Recommend Articles

Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.